N-(2-fluorobenzyl)-4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)thiazole-5-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-4-methyl-2-(5-methyl-1-phenyltriazol-4-yl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C21H18FN5OS/c1-13-19(20(28)23-12-15-8-6-7-11-17(15)22)29-21(24-13)18-14(2)27(26-25-18)16-9-4-3-5-10-16/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key: XKJUXXZVGTURLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=C(N(N=N2)C3=CC=CC=C3)C)C(=O)NCC4=CC=CC=C4F
• Molecular Formula: C21H18FN5OS
• Molecular Weight: 407.5 g/mol

Description

N-(2-fluorobenzyl)-4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C21H18FN5OS and its molecular weight is 407.47. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorobenzyl)-4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)thiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorobenzyl)-4-methyl-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)thiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Research on thiazole derivatives, including the synthesis of 2-substituted thiazole-5-carboxylates, demonstrates the versatility of thiazole compounds in organic synthesis. These studies often explore novel synthetic routes and the chemical reactivity of thiazole derivatives, providing a basis for developing new compounds with potential research and therapeutic applications (Fong et al., 2004).

Antibacterial and Antituberculosis Activity

• Thiazole and triazole hybrids have shown promise as antibacterial and antituberculosis agents. For instance, a study on thiazole-aminopiperidine hybrid analogues revealed their effectiveness as Mycobacterium tuberculosis GyrB inhibitors, highlighting the potential of thiazole derivatives in addressing infectious diseases (Jeankumar et al., 2013).

Anticancer Activity

• Fluorinated benzothiazoles have been studied for their in vitro cytotoxic properties against various cancer cell lines. Such research contributes to the development of new anticancer agents, exploring the role of fluorine substitution in modulating biological activity (Hutchinson et al., 2001).

Antimicrobial Activity

• The synthesis and biological evaluation of thiazole derivatives have revealed significant antimicrobial activities, demonstrating the potential of these compounds in developing new antimicrobial agents. Research in this area often focuses on identifying compounds with effective antibacterial and antifungal properties (Mhaske et al., 2011).